![molecular formula C16H26N2O B259489 1-Methyl-4-[4-(4-methylphenoxy)butyl]piperazine](/img/structure/B259489.png)
1-Methyl-4-[4-(4-methylphenoxy)butyl]piperazine
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Overview
Description
1-Methyl-4-[4-(4-methylphenoxy)butyl]piperazine, also known as MPBP, is a chemical compound that belongs to the family of piperazine derivatives. It is a psychoactive drug that has been used for scientific research purposes due to its unique pharmacological properties.
Mechanism of Action
1-Methyl-4-[4-(4-methylphenoxy)butyl]piperazine acts as a selective agonist for the serotonin 5-HT1A and 5-HT2A receptors and the dopamine D2 receptor. It also acts as an antagonist for the serotonin 5-HT2C receptor. The binding of this compound to these receptors leads to the activation or inhibition of various signaling pathways in the brain, which results in its psychoactive effects.
Biochemical and Physiological Effects:
The psychoactive effects of this compound include changes in perception, mood, and cognitive function. It has been shown to produce hallucinogenic effects similar to those of LSD and other hallucinogens. This compound has also been shown to produce anxiolytic and antidepressant effects in animal models.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 1-Methyl-4-[4-(4-methylphenoxy)butyl]piperazine in lab experiments is its selectivity for specific receptors, which allows for the study of specific signaling pathways in the brain. However, one of the limitations of using this compound is its limited solubility in water, which can make it difficult to administer in certain experiments.
Future Directions
There are several future directions for the study of 1-Methyl-4-[4-(4-methylphenoxy)butyl]piperazine. One area of research is the development of new drugs that target specific serotonin and dopamine receptors, which could lead to the development of new treatments for psychiatric disorders. Another area of research is the study of the long-term effects of this compound on the brain, including its potential for neurotoxicity. Additionally, the use of this compound in combination with other drugs could provide insights into the mechanisms of drug interactions in the brain.
In conclusion, this compound is a psychoactive drug that has been used extensively in scientific research to study the central nervous system. Its unique pharmacological properties make it a valuable tool for investigating the role of serotonin and dopamine receptors in the brain. While there are limitations to its use in lab experiments, there are several future directions for the study of this compound that could lead to the development of new treatments for psychiatric disorders.
Synthesis Methods
The synthesis of 1-Methyl-4-[4-(4-methylphenoxy)butyl]piperazine involves the reaction of 1-methylpiperazine with 4-(4-methylphenoxy)butyl chloride in the presence of a base such as sodium hydroxide. The reaction produces this compound as a white crystalline solid with a melting point of 75-77°C.
Scientific Research Applications
1-Methyl-4-[4-(4-methylphenoxy)butyl]piperazine has been used extensively in scientific research as a tool to study the central nervous system. It has been used to investigate the role of serotonin receptors in the brain and the effects of various drugs on these receptors. This compound has also been used to study the effects of drugs on dopamine receptors and the role of these receptors in drug addiction.
properties
Molecular Formula |
C16H26N2O |
---|---|
Molecular Weight |
262.39 g/mol |
IUPAC Name |
1-methyl-4-[4-(4-methylphenoxy)butyl]piperazine |
InChI |
InChI=1S/C16H26N2O/c1-15-5-7-16(8-6-15)19-14-4-3-9-18-12-10-17(2)11-13-18/h5-8H,3-4,9-14H2,1-2H3 |
InChI Key |
VHDALRFZEGMJLB-UHFFFAOYSA-N |
SMILES |
CC1=CC=C(C=C1)OCCCCN2CCN(CC2)C |
Canonical SMILES |
CC1=CC=C(C=C1)OCCCCN2CCN(CC2)C |
Origin of Product |
United States |
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